Cas no 139964-22-0 (1H-Imidazole-4-carboxaldehyde, 5-ethyl-2-propyl-)

• Product Name: 1H-Imidazole-4-carboxaldehyde, 5-ethyl-2-propyl-
• CAS No: 139964-22-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1282342
• PubChem ID: 15343993
• Update Time: 2025-04-20

1H-Imidazole-4-carboxaldehyde, 5-ethyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 5-ethyl-2-propyl-
• 5-ethyl-2-propyl-1H-imidazole-4-carbaldehyde
• RVDSTNUDGGIGFN-UHFFFAOYSA-N
• DB-206075
• DTXSID90571774
• SCHEMBL4638662
• 139964-22-0
• 4-Ethyl-2-propyl-1H-imidazole-5-carboxaldehyde

• Inchi： 1S/C9H14N2O/c1-3-5-9-10-7(4-2)8(6-12)11-9/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： RVDSTNUDGGIGFN-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)NC(CCC)=N1

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles